Cas no 898791-68-9 ((4-bromo-2-fluorophenyl)-cyclopentylmethanone)

(4-bromo-2-fluorophenyl)-cyclopentylmethanone structure
898791-68-9 structure
Product Name:(4-bromo-2-fluorophenyl)-cyclopentylmethanone
CAS No:898791-68-9
MF:C12H12BrFO
MW:271.125486373901
CID:994392
PubChem ID:24724175
Update Time:2025-04-20

(4-bromo-2-fluorophenyl)-cyclopentylmethanone Chemical and Physical Properties

Names and Identifiers

    • (4-bromo-2-fluorophenyl)-cyclopentylmethanone
    • 4-BROMO-2-FLUOROPHENYL CYCLOPENTYL KETONE
    • 898791-68-9
    • MFCD03841324
    • (4-Bromo-2-fluorophenyl)(cyclopentyl)methanone
    • SCHEMBL17997263
    • AKOS016019909
    • DTXSID90642574
    • MDL： MFCD03841324
    • Inchi： 1S/C12H12BrFO/c13-9-5-6-10(11(14)7-9)12(15)8-3-1-2-4-8/h5-8H,1-4H2
    • InChI Key： KTADRIGCYYEHGL-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C=1)F)C(C1CCCC1)=O

Computed Properties

  • Exact Mass: 270.00600
  • Monoisotopic Mass: 270.00556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.96110

(4-bromo-2-fluorophenyl)-cyclopentylmethanone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

(4-bromo-2-fluorophenyl)-cyclopentylmethanone Pricemore >>

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